![molecular formula C7H16S B6260967 5-methylhexane-2-thiol CAS No. 110518-23-5](/img/no-structure.png)
5-methylhexane-2-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Methylhexane-2-thiol is a chemical compound with the molecular formula C7H16S and a molecular weight of 132.26694 .
Synthesis Analysis
Thiols, such as 5-methylhexane-2-thiol, are typically prepared by relying on the high nucleophilicity of sulfur. For example, the reaction of sodium hydrosulfide with unhindered alkyl halides is a common approach for preparing thiols . Another reaction with alkyl halides uses thiourea as a nucleophilic sulfur source producing alkylisothiouronium salts which are then hydrolyzed to thiols .
Molecular Structure Analysis
The molecular structure of 5-methylhexane-2-thiol is based on its molecular formula, C7H16S . The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy, which are beyond my current capabilities.
Chemical Reactions Analysis
Thiols, including 5-methylhexane-2-thiol, are known for their reactivity. They can undergo a variety of reactions, including oxidation and reactions with alkyl halides . Thiols are also known to react with thiol-reactive probes, which are used to label proteins for the detection of conformational changes, assembly of multisubunit complexes, and ligand-binding processes .
Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 5-methylhexane-2-thiol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "1-bromohexane", "sodium hydrosulfide", "methyl iodide", "sodium hydroxide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: 1-bromohexane is reacted with sodium hydrosulfide in the presence of water to yield hexane-1-thiol.", "Step 2: Hexane-1-thiol is reacted with methyl iodide in the presence of sodium hydroxide to yield 5-methylhexane-1-thiol.", "Step 3: 5-methylhexane-1-thiol is oxidized with sulfuric acid to yield 5-methylhexan-2-one.", "Step 4: 5-methylhexan-2-one is reduced with sodium borohydride in the presence of water to yield 5-methylhexane-2-ol.", "Step 5: 5-methylhexane-2-ol is reacted with thionyl chloride in the presence of pyridine to yield 5-methylhexane-2-chloride.", "Step 6: 5-methylhexane-2-chloride is reacted with sodium hydrosulfide in the presence of water to yield 5-methylhexane-2-thiol." ] } | |
CAS RN |
110518-23-5 |
Product Name |
5-methylhexane-2-thiol |
Molecular Formula |
C7H16S |
Molecular Weight |
132.3 |
Purity |
92 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.